Cas no 71862-37-8 (1-Naphthalenesulfonamide,N-2-naphthalenyl-)

• Product Name: 1-Naphthalenesulfonamide,N-2-naphthalenyl-
• CAS No: 71862-37-8
• MF: C₂₀H₁₅NO₂S
• MW: 333.403603792191
• CID: 581409
• PubChem ID: 291184
• Update Time: 2025-04-19

1-Naphthalenesulfonamide,N-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,N-2-naphthalenyl-
• n-(naphthalen-2-yl)naphthalene-1-sulfonamide
• NSC156136
• DTXSID80303021
• 71862-37-8
• NSC-156136

• Inchi： 1S/C20H15NO2S/c22-24(23,20-11-5-9-16-7-3-4-10-19(16)20)21-18-13-12-15-6-1-2-8-17(15)14-18/h1-14,21H
• InChI Key： HNLBJJIIXHSJIS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NC1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 333.08245
• Monoisotopic Mass: 333.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 557.7°Cat760mmHg
• Flash Point: 291.1°C
• Refractive Index: 1.735
• PSA: 46.17